Cas no 2025903-13-1 (1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol)

1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol is a specialized organic compound featuring a cyclopropane ring substituted with an aminomethyl group and a tertiary alcohol with a branched alkyl chain. This structure imparts unique steric and electronic properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both amine and hydroxyl functionalities allows for versatile reactivity, enabling further derivatization or incorporation into complex molecular frameworks. Its rigid cyclopropane moiety enhances conformational stability, which can be advantageous in designing bioactive molecules. The compound's balanced lipophilicity and functional group compatibility make it suitable for applications requiring precise molecular tuning.
1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol structure
2025903-13-1 structure
Product Name:1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol
CAS No:2025903-13-1
MF:C10H21NO
MW:171.279843091965
CID:5276660
PubChem ID:165751059
Update Time:2025-10-22

1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol
    • EN300-683633
    • 2025903-13-1
    • 1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol
    • Inchi: 1S/C10H21NO/c1-4-9(2,3)8(12)10(7-11)5-6-10/h8,12H,4-7,11H2,1-3H3
    • InChI Key: KWUOURLDVJGEHQ-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C)CC)C1(CN)CC1

Computed Properties

  • Exact Mass: 171.162314293g/mol
  • Monoisotopic Mass: 171.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.2Ų

1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol Pricemore >>

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Additional information on 1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol

1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol: A Comprehensive Overview

1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol, also known by its CAS registry number 2025903-13-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclopropyl group with an aminomethyl substituent and a hydroxyl group attached to a branched carbon chain. The compound's structure contributes to its versatile chemical properties, making it a valuable substrate for various applications in drug discovery and material science.

The synthesis of 1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol involves a multi-step process that typically begins with the preparation of the cyclopropane ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, researchers have explored the use of transition metal catalysts to facilitate cyclopropanation reactions, which are critical in forming the core structure of this compound.

In terms of applications, 1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol has shown promise in the development of bioactive molecules. Its cyclopropyl moiety is known to confer unique electronic and steric properties, which are advantageous in drug design. Recent studies have demonstrated that this compound can serve as a precursor for bioisosteres, which are structural analogs of biologically active compounds. These analogs are valuable in optimizing drug efficacy and reducing side effects.

The stereochemistry of 1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol plays a crucial role in its biological activity. The presence of multiple chiral centers introduces complexity in its synthesis and characterization. However, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have enabled precise determination of its stereochemical configuration. This has been instrumental in understanding its interactions with biological targets.

From an environmental perspective, the degradation pathways of 1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes oxidative degradation, producing less complex organic compounds. These findings are essential for evaluating its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 1-[1-(Aminomethyl)cyclopropyl]-2,2-dimethylbutan-1-ol, with its CAS number 2025903-13-1, represents a fascinating molecule with diverse applications across multiple disciplines. Its structural features make it a valuable tool in chemical research, while ongoing studies continue to uncover new insights into its properties and potential uses.

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